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Introduction

Hexafluoroethane (CzFs), also known as perfluoroethane, is a synthetic perfluorocarbon
(PFC) gas.[1] It is characterized by its chemical inertness, non-flammability, and high thermal
stability.[2][3] Historically, gases with these properties have been valuable in high-voltage
applications as dielectric insulators and arc-quenching media. The primary role of a dielectric
gas is to prevent electrical discharge (breakdown) between conductors at different electrical
potentials.

Hexafluoroethane has been used as a gaseous dielectric in specialized high-voltage
equipment.[1] However, its application in this domain is significantly limited by its environmental
profile. Like the widely used sulfur hexafluoride (SFs), C2Fe is an extremely potent greenhouse
gas with a very long atmospheric lifetime, which has led researchers to seek more
environmentally friendly alternatives.[1][4][5] These notes provide an overview of the dielectric
properties of hexafluoroethane, its applications, and a detailed protocol for evaluating its
dielectric strength.

Properties of Hexafluoroethane (C2zFe)

Hexafluoroethane's utility in dielectric applications stems from its physical, chemical, and
electrical properties. However, its environmental properties are a critical consideration for
modern applications.
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Physical and Chemical Properties

CzFe is a colorless, odorless, and non-toxic gas under standard conditions.[6] It is chemically
stable due to the high energy of its C-F bonds.[7] Key physical and chemical properties are
summarized in Table 1.

Table 1: Physical and Chemical Properties of Hexafluoroethane

Property Value

Chemical Formula CzFe

Molecular Weight 138.01 g/mol [6]
Boiling Point -78.1 °C[6]

Melting Point -100.0 °C[6]
Density (gas, 15 °C) 5.84 kg/m 3[7]
Solubility in Water Negligibly soluble[8]
Chemical Stability Nearly inert[8]

Dielectric Properties

As an electronegative gas, hexafluoroethane can capture free electrons that might otherwise
lead to an electrical discharge, giving it good insulating properties. However, its dielectric
strength is lower than that of other fluorinated gases like SFe or c-CaFs.[1] One study notes that
the breakdown strength of CzFe is approximately 0.90 times that of SFe under similar
conditions.[5] Research has also explored mixtures of CzFe with buffer gases like nitrogen (N2)
or carbon dioxide (CO2) to optimize dielectric performance and reduce costs, though this also
reduces the overall dielectric strength compared to the pure form.[5][9]

Environmental and Safety Profile

The primary drawback of hexafluoroethane is its significant environmental impact. It
possesses a very high Global Warming Potential (GWP) and an atmospheric lifetime of
thousands of years.[7][8][10] This makes its release into the atmosphere highly consequential
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for climate change. From a safety perspective, while non-toxic, Cz2Fs is an asphyxiant at high
concentrations as it can displace oxygen in enclosed spaces.[7][10]

Table 2: Environmental and Safety Data for C2Fs and Comparative Gases

Hexafluoroethane Sulfur Hexafluoride .
Property Air (Reference)
(C2Fs) (SFe)
9,200 - 12,200[7][8]
GWP (100-year) ~23,500[12] ~0
[11]
o ~10,000 years[7][8]
Atmospheric Lifetime (10] ~3,200 years[12] N/A
Ozone Depletion
_ 0[7] 0 0
Potential (ODP)
Non-toxic, Non-toxic,
Safety ) ) Non-toxic
Asphyxiant[7][10] Asphyxiant[12]

Dielectric Applications & Alternatives

Hexafluoroethane's primary use is in the semiconductor industry as an etchant gas.[7][8][13]
Its application as a primary dielectric insulator in high-voltage equipment like gas-insulated
switchgear (GIS) is limited, mainly due to:

» Lower Dielectric Strength: It is a less effective insulator than SFe.[1][5]

e High GWP: Its environmental impact is a major deterrent, prompting regulations that restrict
the use of potent greenhouse gases.[12]

The industry is actively moving away from gases like SFe and CzFs towards more sustainable

alternatives.[4] These include:

o Fluoronitrile-based gas mixtures (e.g., g%): These have a GWP over 99% lower than SFe
while maintaining similar performance.[4]

o Fluoroketone-based gas mixtures (e.g., Novec™ 4710): These also offer a significantly lower
GWP.[4]
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o Clean Air / Dry Air: A mixture of nitrogen and oxygen with zero GWP, suitable for certain

voltage levels.[4][12]

The relationship between CzFs's properties and its suitability as a dielectric gas is illustrated in

the diagram below.

Hexafluoroethane (CzFe)

Properties
v Y
Chemical Inertness High GWP
Thermal Stability (>9,200)

Application Outcomes

Disadvantage:

Advantage:
Reliable Insulator

Limited Use, Environmental Concern

Click to download full resolution via product page

Figure 1: Logical relationship of C2Fs properties to its application outcomes.

Experimental Protocol: Dielectric Strength
Measurement

This protocol details the procedure for measuring the dielectric breakdown voltage of
hexafluoroethane, adhering to principles outlined in standards such as ASTM D2477.[8] The
objective is to determine the voltage at which the gas electrically breaks down across a

specified electrode gap.

Apparatus
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» High-Voltage Power Supply: AC source (50/60 Hz) with a variable output up to at least 100
kV, featuring a smooth and uniform rate of voltage rise (e.g., 0.5-3.0 kV/s).

o Test Chamber: A sealed, high-pressure vessel made of insulating material (e.g., borosilicate
glass or Teflon-lined steel) with gas inlet and outlet ports.

o Electrodes: Polished spherical or plane electrodes (e.g., stainless steel) mounted within the
chamber. Electrode gap must be precisely adjustable (e.g., via a micrometer).

» Voltage Measurement System: A calibrated voltmeter or voltage divider connected across
the electrodes to accurately measure the peak breakdown voltage.

» Pressure Gauge: A calibrated gauge to measure the gas pressure inside the test chamber.
e Vacuum Pump: To evacuate the chamber before introducing the test gas.

e Gas Handling System: Regulators and tubing for safely handling and introducing CzFe into
the chamber.

Experimental Workflow

The workflow for preparing the apparatus and conducting the measurement is outlined below.
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1. Prepare Chamber
- Clean & dry electrodes
- Set electrode gap (e.g., 2.5 mm)

A

2. Evacuate Chamber
- Pump down to <1 Pa

'
3. Fill with C2Fs
- Purge with gas

- Fill to desired pressure (e.g., 0.1 MPa)

A

4. Stabilize
- Allow gas temperature to equilibrate (5 min)

A

5. Apply Voltage
- Increase voltage at a constant rate
(e.g., 2 kVIs)

Breakdown Occurs?

6. Record Voltage
- Note peak voltage at breakdown

No

\ 4

7. Reset System
- Turn off HV supply
- Gently agitate gas

Repeat 5x?

8. Calculate Results
- Average the breakdown voltages
- Calculate dielectric strength (V/d)

Click to download full resolution via product page

Figure 2: Experimental workflow for dielectric breakdown voltage measurement.
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Step-by-Step Procedure

o Preparation and Setup:

[e]

Ensure all high-voltage equipment is properly grounded and safety interlocks are
engaged.

[e]

Clean and polish the electrode surfaces to remove any oxidation or contaminants.

o

Assemble the electrodes within the test chamber and set the desired gap distance (e.g.,
2.5 mm) using a micrometer.

o

Seal the chamber and connect it to the vacuum pump and gas handling system.

e Chamber Purging and Filling:

o Evacuate the chamber to a low pressure (< 1 Pa) to remove air and moisture.[7]

o Break the vacuum by slowly introducing hexafluoroethane into the chamber until
atmospheric pressure is reached.

o Re-evacuate the chamber. Repeat this purge-and-fill cycle three times to ensure high
purity of the test gas.

o Fill the chamber with CzFe to the target test pressure (e.g., 0.1 MPa).

» Voltage Application and Measurement:

[¢]

Allow the gas to stabilize for at least 5 minutes to reach thermal equilibrium.

[e]

Begin applying the AC voltage to the electrodes.

[e]

Increase the voltage at a steady, predetermined rate (e.g., 2 kV/s).

o

Observe the voltmeter and the chamber for signs of an electrical discharge (arc). The
power supply should automatically trip when breakdown occurs.

o

Record the peak voltage value at the moment of breakdown.[4]
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» Data Collection and Analysis:
o After a breakdown event, turn off the high-voltage supply.

o Wait approximately 1 minute between tests to allow any breakdown byproducts to
dissipate.

o Repeat the voltage application and measurement (Step 3) for a total of five breakdowns to
ensure statistical validity.

o Calculate the average breakdown voltage from the five measurements.

o The dielectric strength is calculated by dividing the average breakdown voltage (V) by the
electrode gap distance (d).

Conclusion

Hexafluoroethane exhibits good dielectric properties, making it technically suitable for high-
voltage insulation. However, its extremely high Global Warming Potential and long atmospheric
lifetime present a significant environmental disadvantage.[1][10] Consequently, its use in
dielectric applications is not widespread and is discouraged in favor of environmentally benign
alternatives. The protocols outlined here provide a framework for researchers to evaluate the
dielectric performance of CzFe and other gases as the industry continues to innovate and adopt
more sustainable insulating solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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